2-(Isopropylthio)nicotinic acid

• Molecular Formula: C9H11NO2S
• Molecular Weight: 197.26 g/mol
• IUPAC Name: 2-propan-2-ylsulfanylpyridine-3-carboxylic acid
• InChI: InChI=1S/C9H11NO2S/c1-6(2)13-8-7(9(11)12)4-3-5-10-8/h3-6H,1-2H3,(H,11,12)
• InChI Key: JYVRINFZNLIVSF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=C(C=CC=N1)C(=O)O

Description

2-(Isopropylthio)nicotinic acid is a useful research compound. Its molecular formula is C9H11NO2S and its molecular weight is 197.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2-Mercapto-nicotinic acid (5.0 g, 32.22 mmol) was dissolved in DMF (40 mL), and the solution was cooled to 0˜5° C. NaH (6.4 g, 161.1 mmol) was added thereto slowly, and the mixture was stirred at 0˜5° C. for 30 minutes. 2-Iodo-propane (9.65 mL, 96.66 mmol) was added thereto, and the mixture was stirred at room temperature for 2 hours. After the termination of the reaction, the reactant was concentrated under reduced pressure and water was added to dilute the residue. 3N HCl was added to adjust the pH of the aqueous solution to 2˜3, and the mixture was extracted with EtOAc. The organic layer was dried with MgSO4 and concentrated under reduced pressure. The reaction product was used in the next step without a separate purification process.